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Compound of Interest
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Compound Name: ) )
chlorophenyl)boronic acid

cat. No.: B1371558

An In-Depth Technical Guide to Commercial Suppliers of (3-Carbamoyl-5-
chlorophenyl)boronic acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

(3-Carbamoyl-5-chlorophenyl)boronic acid is a specialized organic compound that serves
as a critical building block in modern medicinal chemistry and drug discovery. Its unique
structure, featuring a boronic acid group, a carbamoyl moiety, and a chlorine atom on a phenyl
ring, makes it a valuable reagent for the synthesis of complex molecules, particularly through
Suzuki-Miyaura cross-coupling reactions. This guide provides an in-depth overview of the
commercial suppliers of this important compound, along with technical insights into its
properties, handling, and applications.

Chemical Structure and Properties

(3-Carbamoyl-5-chlorophenyl)boronic acid, with the CAS number 913835-75-3, is
characterized by the following chemical structure:

Figure 1: Chemical structure of (3-Carbamoyl-5-chlorophenyl)boronic acid.

Key Chemical Properties:

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b1371558?utm_src=pdf-interest
https://www.benchchem.com/product/b1371558?utm_src=pdf-body
https://www.benchchem.com/product/b1371558?utm_src=pdf-body
https://www.benchchem.com/product/b1371558?utm_src=pdf-body
https://www.benchchem.com/product/b1371558?utm_src=pdf-body
https://www.benchchem.com/product/b1371558?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1371558?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Molecular Formula: C7H7BCINO3

Molecular Weight: 200.40 g/mol

Appearance: Typically a white to off-white powder.

Solubility: Soluble in organic solvents such as methanol, ethanol, and DMSO.

Commercial Availability and Supplier Comparison

A number of chemical suppliers offer (3-Carbamoyl-5-chlorophenyl)boronic acid, with
variations in purity, available quantities, and pricing. The following table provides a comparative
overview of some of the key commercial sources.

) ) Available
Supplier Catalog Number Purity .
Quantities
BLD Pharm BD108492 95% 19, 59, 25¢g
PharmaBlock PB03197 98% 19, 59, 10g, 259
Combi-Blocks OR-8813 >97% 250mg, 1g, 59
AstaTech 63635 97% 1g, 59, 10g
Anichem AN-15822 97% 19, 59, 259

Quality Control and Specification Analysis

When sourcing (3-Carbamoyl-5-chlorophenyl)boronic acid for research and development,
particularly for applications in drug discovery, stringent quality control is paramount. The purity
of the starting material can significantly impact the yield and purity of the final product.

Key Analytical Techniques for Quality Control:

» Nuclear Magnetic Resonance (NMR) Spectroscopy (*H and 3C): To confirm the chemical
structure and identify any organic impurities.
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e Liquid Chromatography-Mass Spectrometry (LC-MS): To determine the purity and identify
any trace impurities.

» Melting Point Analysis: As an indicator of purity.

It is recommended to request a Certificate of Analysis (CoA) from the supplier, which should
provide detailed information on the analytical methods used and the specific batch results.

Applications in Organic Synthesis

The primary application of (3-Carbamoyl-5-chlorophenyl)boronic acid is as a building block
in Suzuki-Miyaura cross-coupling reactions. This versatile reaction allows for the formation of
carbon-carbon bonds, enabling the synthesis of complex biaryl and substituted aromatic
compounds, which are common motifs in pharmacologically active molecules.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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